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Compound of Interest

Compound Name: TAM558 intermediate-2

Cat. No.: B12386905

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TAM558 intermediate-2 (CAS No. 2135877-76-6) is a key synthetic precursor in the

production of TAM558, a potent cytotoxic payload molecule.[1][2] TAM558 is utilized in the

development of Antibody-Drug Conjugates (ADCs), such as OMTX705, which targets the

fibroblast activation protein (FAP) on cancer cells.[1][2] As an intermediate in the synthesis of a

highly potent compound, TAM558 intermediate-2 requires careful storage and handling to

ensure its stability, integrity, and the safety of laboratory personnel. These application notes

provide detailed guidelines and protocols for the proper management of this compound in a

research and drug development setting.

Note: Specific stability data for TAM558 intermediate-2 is not publicly available. The storage

and handling recommendations provided herein are based on information available for other

intermediates in the same synthetic pathway and the final TAM558 payload, as well as general

best practices for handling highly potent active pharmaceutical ingredients (HPAPIs).
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A summary of the known physicochemical properties of TAM558 intermediate-2 is presented

in the table below.

Property Value Reference

CAS Number 2135877-76-6 [2]

Molecular Formula C29H50N4O5S [2]

Molecular Weight 566.80 g/mol [2]

Storage Recommendations
Proper storage is critical to maintain the chemical integrity of TAM558 intermediate-2. The

following conditions are recommended based on data for analogous compounds.

Form Storage Condition
Recommended
Duration

Rationale / Citation

Solid (Powder)
-20°C, in a desiccator,

protected from light.

Up to 3 years

(extrapolated)

Based on storage

recommendations for

TAM558 intermediate-

5.[3]

In Solvent

-80°C, in an airtight

container, protected

from light.

Up to 1 year

(extrapolated)

Based on storage

recommendations for

TAM558 intermediate-

5.[3]

Handling Protocols
As a precursor to a highly potent cytotoxic agent, TAM558 intermediate-2 should be handled

with extreme caution in a controlled environment.

Engineering Controls
Primary Containment: All handling of solid TAM558 intermediate-2 should be performed in a

certified chemical fume hood or a containment isolator with negative pressure to protect
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personnel from inhalation of airborne particles.

Secondary Containment: Use of secondary containers is recommended during transport and

storage to mitigate risks from spills.

Personal Protective Equipment (PPE)
Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times. Double-gloving is

recommended when handling the solid compound.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Lab Coat: A dedicated lab coat should be worn and regularly laundered.

Respiratory Protection: For operations with a higher risk of aerosol generation, a properly

fitted respirator (e.g., N95 or higher) may be necessary.

Preparation of Stock Solutions
Pre-weighing Preparation: Ensure the analytical balance is inside a chemical fume hood or a

balance enclosure.

Weighing: Carefully weigh the desired amount of TAM558 intermediate-2 powder.

Solubilization: Add the desired solvent (e.g., DMSO) to the vial containing the powder. Cap

the vial tightly and vortex until the solid is completely dissolved.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date, and storage conditions. Store immediately at -80°C.

Experimental Workflow: Synthesis of TAM558
(Conceptual)
The following diagram illustrates a conceptual workflow for the synthesis of the TAM558

payload, highlighting the position of TAM558 intermediate-2.
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Synthesis of TAM558 Payload

Starting Materials

TAM558 intermediate-1

Step 1

TAM558 intermediate-2

Step 2

Other Intermediates

Step 3...n

TAM558 Payload

Final Step

Conjugation to Antibody

Click to download full resolution via product page

Caption: Conceptual synthesis pathway of TAM558 payload.

Signaling Pathway of the Final ADC (OMTX705)
While TAM558 intermediate-2 is not the final active molecule, it is a critical component of the

TAM558 payload, which exerts its cytotoxic effect through a specific mechanism of action upon
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delivery to the target cell by the antibody component of the ADC. The diagram below illustrates

the generalized signaling pathway for an ADC like OMTX705.

ADC Mechanism of Action

OMTX705 (ADC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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